Cas no 1806258-38-7 (4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806258-38-7
• MF: C₉H₉F₄NO₃
• MW: 255.166276693344
• CID: 4841753
• Update Time: 2025-06-20

4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H9F4NO3/c1-16-7-6(2-10)5(4-15)3-14-8(7)17-9(11,12)13/h3,15H,2,4H2,1H3
• InChI Key： WUYSRNLWSJLTFN-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=NC=C1CO)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• XLogP3: 1.6
• Topological Polar Surface Area: 51.6

Additional information on 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

Introduction to 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806258-38-7) and Its Applications in Modern Chemical Biology

4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol, identified by its CAS number 1806258-38-7, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of fluorine-containing substituents and methoxy groups, contribute to its remarkable chemical properties and potential therapeutic benefits.

The molecular structure of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol consists of a pyridine core substituted with a fluoromethyl group at the 4-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 2-position, along with a hydroxyl group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery.

In recent years, fluorinated compounds have become increasingly important in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms into molecular structures can significantly alter the reactivity and selectivity of biological targets, leading to more effective therapeutic agents. The presence of multiple fluorine atoms in 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol makes it particularly interesting for researchers exploring novel fluorinated scaffolds.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases, proteases, and other hydrolases play crucial roles in numerous biological pathways, and their inhibition is often key to treating diseases like cancer, inflammation, and infectious disorders. The structural features of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol suggest that it may serve as a valuable building block for designing inhibitors with high specificity and potency.

Recent studies have demonstrated the utility of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, compounds containing fluoromethyl or trifluoromethoxy groups have been shown to exhibit inhibitory effects on viral proteases and kinases, thereby interfering with viral replication and propagation. The hydroxyl group at the 5-position of this molecule also provides a potential site for further functionalization, allowing researchers to tailor its properties for specific biological targets.

The synthesis of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and protective group strategies have been employed to construct the desired framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore its significance as a versatile intermediate.

The pharmacological potential of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, making it a promising lead for further development into therapeutic agents. Additionally, its ability to cross the blood-brain barrier has been noted in some studies, indicating its potential for treating central nervous system disorders.

The role of fluorinated compounds in modulating drug-receptor interactions cannot be overstated. Fluoro substituents can enhance binding affinity by improving hydrophobic interactions or by influencing electronic distributions around the binding site. In the case of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol, the combination of these substituents may lead to highly selective interactions with biological targets, minimizing off-target effects and improving overall drug efficacy.

As research in chemical biology continues to evolve, compounds like 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol are expected to play an increasingly important role in drug discovery and development. Their unique structural features and diverse biological activities make them valuable tools for understanding disease mechanisms and designing novel therapeutic strategies. Furthermore, their synthetic accessibility allows for rapid exploration of structural analogs, enabling researchers to optimize their properties for specific applications.

The future prospects for this compound are promising, with ongoing studies focusing on expanding its applications in pharmaceutical research. Efforts are underway to develop new synthetic routes that improve yield and reduce costs, making it more accessible for industrial-scale production. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical candidates.

In conclusion,4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806258-38-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a compelling candidate for further exploration. As our understanding of fluorinated compounds continues to grow,this molecule is poised to contribute significantly to the development of next-generation drugs that address unmet medical needs.